Cas no 5450-75-9 (4-methyl-N-(2-phenylethyl)benzenesulfonamide)

• Product Name: 4-methyl-N-(2-phenylethyl)benzenesulfonamide
• CAS No: 5450-75-9
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 941641
• PubChem ID: 225587
• Update Time: 2025-04-19

4-methyl-N-(2-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2-phenylethyl)benzenesulfonamide
• 4-methyl-N-(2-phenylethyl)-benzenesulfonamide
• 4-methyl-N-phenethyl benzenesulfonamide
• AC1L5E5A
• AC1Q6W7B
• N-(2-phenylethyl)-4-methylbenzenesulfonamide
• N-(2-phenylethyl)-p-toluenesulfonamide
• N-Phenethyl-p-toluenesulfonamide
• NSC15155
• Oprea1_408641
• ST042257
• SureCN625181
• HMS2374D14
• SR-01000411212-1
• MFCD00661687
• AKOS001594917
• 4-methyl-N-phenethylbenzenesulfonamide
• 4-Methyl-N-phenethyl-benzenesulfonamide
• MLS000530473-02
• HJIXJBGIPKKBSG-UHFFFAOYSA-N
• 4-Methyl-N-(2-phenylethyl)benzenesulfonamide #
• NSC-15155
• SCHEMBL625181
• N-Tosylphenethylamine
• CHEMBL1564681
• 5450-75-9
• STK003882
• HS-4378
• N-phenylethyl-p-toluenesulfonamide
• SR-01000411212
• SMR000135451
• 4-METHYL-N-(2-PHENYLETHYL)BENZENE-1-SULFONAMIDE
• MLS000530473
• DTXSID70280039

• Inchi： 1S/C15H17NO2S/c1-13-7-9-15(10-8-13)19(17,18)16-12-11-14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3
• InChI Key： HJIXJBGIPKKBSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.179
• Boiling Point: 432.4°C at 760 mmHg
• Flash Point: 215.3°C
• Refractive Index: 1.58
• PSA: 46.17
• LogP: 3.98770